Cas no 4291-07-0 (4-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine)

4-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine structure
4291-07-0 structure
Product name:4-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine
CAS No:4291-07-0
MF:C13H9N3S
MW:239.295660734177
CID:1517253
PubChem ID:77971

4-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine
    • pyridine, 4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
    • 2-(4-Pyridyl)-5-phenyl-1,3,4-thiadiazole
    • 4291-07-0
    • RKUOWPNMWKCGSW-UHFFFAOYSA-N
    • BRN 0612847
    • 1,3,4-Thiadiazole, 2-(4-pyridyl)-5-phenyl-
    • DTXSID90962789
    • 2-phenyl-5-pyridin-4-yl-1,3,4-thiadiazole
    • Inchi: InChI=1S/C13H9N3S/c1-2-4-10(5-3-1)12-15-16-13(17-12)11-6-8-14-9-7-11/h1-9H
    • InChI Key: RKUOWPNMWKCGSW-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NN=C(S2)C3=CC=NC=C3

Computed Properties

  • Exact Mass: 239.05187
  • Monoisotopic Mass: 239.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.9A^2

Experimental Properties

  • Density: 1.265
  • Boiling Point: 437.6°C at 760 mmHg
  • Flash Point: 212.7°C
  • Refractive Index: 1.639
  • PSA: 38.67

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